Cas no 959499-85-5 (9H-Purine-8-ethanethiol)

• Product Name: 9H-Purine-8-ethanethiol
• CAS No: 959499-85-5
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 1001882
• PubChem ID: 517477
• Update Time: 2025-04-20

9H-Purine-8-ethanethiol Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-8-ethanethiol
• 2-(7H-purin-8-yl)ethanethiol
• DTXSID60333700
• Ethanethiol, 2-(purin-8-yl)-
• 959499-85-5
• DB-264254

• Inchi： 1S/C7H8N4S/c12-2-1-6-10-5-3-8-4-9-7(5)11-6/h3-4,12H,1-2H2,(H,8,9,10,11)
• InChI Key： SRFSTFUZPMXDOF-UHFFFAOYSA-N
• SMILES： SCCC1=NC2=C(C=NC=N2)N1

Computed Properties

• Exact Mass: 180.04696745g/mol
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų